2-amino-3-hydroxy(1,2,3-13C3)propanoic acid
2-amino-3-hydroxy(1,2,3-13C3)propanoic acid
L-Serine-13C3 is intended for use as an internal standard for the quantification of L-serine by GC- or LC-MS. L-Serine is a non-essential amino acid. It is produced from 3-phosphoglycerate in a multistep biosynthesis catalyzed by phosphoglycerate dehydrogenase (PGDH), phosphoserine aminotransferase (PSAT), and phosphoserine phosphatase (PSP). L-Serine can also be derived from dietary sources, as well as protein and phospholipid turnover. Defective L-serine biosynthesis is associated with neural tube defects and deoxysphingolipid accumulation in patients with Neu-Laxova syndrome, a rare disease characterized by a mutation in PGDH. Dysregulation of L-serine phosphorylation is associated with disease progression in patients with neurodegenerative diseases, including Alzheimer’s disease and amyotrophic lateral sclerosis.
Brand Name:
Vulcanchem
CAS No.:
201595-68-8
VCID:
VC0049798
InChI:
InChI=1S/C3H7NO3/c4-2(1-5)3(6)7/h2,5H,1,4H2,(H,6,7)/i1+1,2+1,3+1
SMILES:
C(C(C(=O)O)N)O
Molecular Formula:
C3H7NO3
Molecular Weight:
108.07
2-amino-3-hydroxy(1,2,3-13C3)propanoic acid
CAS No.: 201595-68-8
Cat. No.: VC0049798
Molecular Formula: C3H7NO3
Molecular Weight: 108.07
* For research use only. Not for human or veterinary use.
Specification
| Description | L-Serine-13C3 is intended for use as an internal standard for the quantification of L-serine by GC- or LC-MS. L-Serine is a non-essential amino acid. It is produced from 3-phosphoglycerate in a multistep biosynthesis catalyzed by phosphoglycerate dehydrogenase (PGDH), phosphoserine aminotransferase (PSAT), and phosphoserine phosphatase (PSP). L-Serine can also be derived from dietary sources, as well as protein and phospholipid turnover. Defective L-serine biosynthesis is associated with neural tube defects and deoxysphingolipid accumulation in patients with Neu-Laxova syndrome, a rare disease characterized by a mutation in PGDH. Dysregulation of L-serine phosphorylation is associated with disease progression in patients with neurodegenerative diseases, including Alzheimer’s disease and amyotrophic lateral sclerosis. |
|---|---|
| CAS No. | 201595-68-8 |
| Molecular Formula | C3H7NO3 |
| Molecular Weight | 108.07 |
| IUPAC Name | 2-amino-3-hydroxy(1,2,3-13C3)propanoic acid |
| Standard InChI | InChI=1S/C3H7NO3/c4-2(1-5)3(6)7/h2,5H,1,4H2,(H,6,7)/i1+1,2+1,3+1 |
| Standard InChI Key | MTCFGRXMJLQNBG-GCCOVPGMSA-N |
| SMILES | C(C(C(=O)O)N)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator